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Compound of Interest

Compound Name: (S)-(-)-N-Boc-prolinol

Cat. No.: B046825

An In-depth Technical Guide to (S)-(-)-N-Boc-prolinol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-(-)-N-Boc-prolinol, a chiral
building block crucial in organic synthesis and pharmaceutical research. This document details
its chemical properties, a generalized synthesis protocol, and its applications, particularly in the
development of novel therapeutics.

Core Chemical Properties

(S)-(-)-N-Boc-prolinol, also known as N-Boc-L-prolinol, is a derivative of the amino acid L-
proline. The introduction of the tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom
enhances its stability and utility in multi-step synthetic routes.[1]
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Property Value Source
Molecular Formula C10H19NO3 [1112][3]
Molecular Weight 201.26 g/mol [11[2][3]
CAS Number 69610-40-8 [1]I3]
Appearance White crystalline powder [1]
Melting Point 62-64 °C [1]
(S)-1-Boc-2-
Synonyms pyrrolidinemethanol, N-tert- [2]

butoxycarbonyl-L-prolinol

Synthesis and Experimental Protocols

The synthesis of (S)-(-)-N-Boc-prolinol is typically achieved through the protection of the
amine group of L-prolinol. This process is a foundational reaction in organic synthesis,
particularly in peptide chemistry and the development of chiral molecules.

Generalized Protocol for the Synthesis of (S)-(-)-N-Boc-
prolinol

This protocol is a generalized procedure based on the principles of Boc-protection of amino
alcohols.

Materials:

L-prolinol

Di-tert-butyl dicarbonate (Boc20)

A suitable base (e.qg., triethylamine or sodium hydroxide)

An appropriate solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or a biphasic
system with water)

Saturated citric acid aqueous solution
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Saturated sodium chloride (brine) aqueous solution
Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

Dissolution: Dissolve L-prolinol in the chosen solvent in a reaction flask. If a base like
triethylamine is used, it is added to this solution.

Addition of Boc Anhydride: Add di-tert-butyl dicarbonate (Boc20), typically 1.1 to 1.5
equivalents, to the solution. The reaction is often performed at 0 °C to control the exothermic
reaction and then allowed to warm to room temperature.[4]

Reaction Monitoring: Stir the reaction mixture for a period ranging from a few hours to
overnight. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Work-up:
o Once the reaction is complete, the solvent may be removed under reduced pressure.
o The residue is then redissolved in an organic solvent like ethyl acetate.

o The organic layer is washed sequentially with a mild acid (like saturated citric acid
solution) to remove any unreacted amine and base, followed by water and then brine.[5]

o The organic phase is dried over an anhydrous drying agent such as MgSOa or NazS0Oa.[5]
Purification:
o After drying, the solvent is evaporated to yield the crude product.

o Further purification can be achieved by recrystallization or column chromatography to
obtain pure (S)-(-)-N-Boc-prolinol.[1]

Role in Synthetic Pathways
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(S)-(-)-N-Boc-prolinol is a valuable intermediate in the synthesis of more complex molecules.
Its protected amine and free hydroxyl group allow for selective chemical transformations.

Logical Workflow for the Application of (S)-(-)-N-Boc-prolinol

Synthesis of (S)-(-)-N-Boc-prolinol

Di-tert-butyl

L-prolinol dicarbonate (Bocz0)

Boc Protection Reaction

(S)-(-)-N-Boc-prolinol

Application in Further Synthesis

Modification of
Hydroxyl Group

Boc Deprotection
(Acidic Conditions)

Coupling Reactions

Complex Chiral Molecules
(e.g., APIs, Ligands)
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Click to download full resolution via product page

Caption: Synthetic workflow of (S)-(-)-N-Boc-prolinol and its subsequent use.

Applications in Research and Drug Development

(S)-(-)-N-Boc-prolinol serves as a critical chiral building block in the synthesis of a variety of
biologically active molecules.[1] Its stereochemical integrity is vital for the efficacy and safety of
the final pharmaceutical products.[6]

o Chiral Intermediates: It is widely used in the synthesis of other important chiral molecules
such as -amino sulfides and -amino thiols, which are precursors to numerous active
pharmaceutical ingredients (APIs).[1][6]

o Peptide Synthesis: In the realm of peptide chemistry, this compound is a valuable
intermediate.[6] The Boc protecting group allows for controlled, stepwise addition to a
peptide chain, while the inherent structure of the prolinol moiety can induce specific
secondary structures like B-turns.[7]

o Development of Novel Therapeutics: (S)-(-)-N-Boc-prolinol is a precursor for novel nicotinic
acetylcholine receptor ligands, which are under investigation for their potential as cognition-
enhancing agents.[1][6] It has also been utilized in the synthesis of antiviral and
anticoagulant drugs.[1] The use of amino acid derivatives like (S)-(-)-N-Boc-prolinol is a
strategy in prodrug development to enhance bioavailability and stability.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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